2-(4-Bromophenyl)-2-oxoethyl pyridine-4-carboxylate

Specification

• CAS No.: 305858-22-4
• Molecular Formula: C14H10BrNO3
• Molecular Weight: 320.14 g/mol
• IUPAC Name: [2-(4-bromophenyl)-2-oxoethyl] pyridine-4-carboxylate
• Standard InChI: InChI=1S/C14H10BrNO3/c15-12-3-1-10(2-4-12)13(17)9-19-14(18)11-5-7-16-8-6-11/h1-8H,9H2
• Standard InChI Key: PMZNDVLPUMUSFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)COC(=O)C2=CC=NC=C2)Br

Introduction

Chemical Identity and Structural Features

Molecular Composition and Physicochemical Properties

The compound’s IUPAC name, [2-(4-bromophenyl)-2-oxoethyl] pyridine-4-carboxylate, reflects its bifunctional structure: a pyridine-4-carboxylate ester bonded to a 4-bromophenyl ketone group. Key physicochemical properties include:

Property	Value
Molecular Weight	320.14 g/mol
Solubility (pH 7.4)	44 µg/mL
Canonical SMILES	C1=CC(=CC=C1C(=O)COC(=O)C2=CC=NC=C2)Br
InChI Key	PMZNDVLPUMUSFT-UHFFFAOYSA-N

The bromine atom at the para position of the phenyl ring enhances electrophilic reactivity, facilitating nucleophilic substitution reactions. The pyridine moiety contributes to hydrogen bonding and π-π stacking interactions, critical for biological target engagement.

Synthesis and Characterization

Quaternary Salt Formation

A common precursor to this compound is the quaternary ammonium salt 4-amino-1-[2-(4-bromophenyl)-2-oxoethyl]pyridin-1-ium bromide, synthesized by reacting 4-aminopyridine with 2,4-dibromoacetophenone in anhydrous acetone (89% yield).

Esterification and Cyclization

The target compound is synthesized via esterification of the quaternary salt with acetylene derivatives (e.g., ethyl propiolate) in dry DMF under basic conditions (K$_2$CO$_3$). This one-pot reaction proceeds through a Michael addition-cyclization mechanism, yielding indolizine derivatives (78% yield).

Representative Reaction Scheme:

$$\text{Quaternary Salt} + \text{Ethyl Propiolate} \xrightarrow{\text{DMF, K}_2\text{CO}_3} \text{2-(4-Bromophenyl)-2-oxoethyl Pyridine-4-carboxylate}$$

Purification and Analysis

Crude products are purified via column chromatography (hexane:ethyl acetate eluent) and characterized by TLC, $^1\text{H NMR}$, and mass spectrometry.